Cas no 1932417-20-3 ((S)-Tert-Butyl 1,1-dimethyl-3-oxotetrahydro-1H-oxazolo[3,4-a]pyrazine-7(3H)-carboxylate)

• Product Name: (S)-Tert-Butyl 1,1-dimethyl-3-oxotetrahydro-1H-oxazolo[3,4-a]pyrazine-7(3H)-carboxylate
• CAS No: 1932417-20-3
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• CID: 4728132
• Update Time: 2025-11-02

(S)-Tert-Butyl 1,1-dimethyl-3-oxotetrahydro-1H-oxazolo[3,4-a]pyrazine-7(3H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 1,1-dimethyl-3-oxotetrahydro-1H-oxazolo[3,4-a]pyrazine-7(3H)-carboxylate
• TERT-BUTYL (S)-1,1-DIMETHYL-3-OXOTETRAHYDRO-3H-OXAZOLO[3,4-A]PYRAZINE-7(1H)-CARBOXYLATECARBOXYLATE
• (S)-Tert-Butyl 1,1-dimethyl-3-oxotetrahydro-1H-oxazolo[3,4-a]pyrazine-7(3H)-carboxylate

• Inchi： 1S/C13H22N2O4/c1-12(2,3)18-10(16)14-6-7-15-9(8-14)13(4,5)19-11(15)17/h9H,6-8H2,1-5H3
• InChI Key： TZOFAFCZGZGTRS-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)OC(C)(C)C)CC2C1(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 400
• Topological Polar Surface Area: 59.1

Additional information on (S)-Tert-Butyl 1,1-dimethyl-3-oxotetrahydro-1H-oxazolo[3,4-a]pyrazine-7(3H)-carboxylate

Comprehensive Guide to (S)-Tert-Butyl 1,1-dimethyl-3-oxotetrahydro-1H-oxazolo[3,4-a]pyrazine-7(3H)-carboxylate (CAS No. 1932417-20-3)

The compound (S)-Tert-Butyl 1,1-dimethyl-3-oxotetrahydro-1H-oxazolo[3,4-a]pyrazine-7(3H)-carboxylate (CAS No. 1932417-20-3) is a highly specialized chiral intermediate widely used in pharmaceutical research and organic synthesis. Its unique structural features, including the oxazolo[3,4-a]pyrazine core and tert-butyl carboxylate group, make it invaluable for asymmetric synthesis and drug development. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in developing novel therapeutics and its compatibility with modern synthetic methodologies.

One of the key reasons for the growing interest in (S)-Tert-Butyl 1,1-dimethyl-3-oxotetrahydro-1H-oxazolo[3,4-a]pyrazine-7(3H)-carboxylate is its role in the synthesis of bioactive molecules. The compound's chiral center and oxazolo-pyrazine scaffold are particularly attractive for designing enzyme inhibitors and receptor modulators. Recent studies have explored its utility in creating compounds with potential anti-inflammatory and neuroprotective properties, aligning with current trends in drug discovery focused on neurodegenerative diseases and chronic inflammation.

From a chemical perspective, CAS No. 1932417-20-3 exhibits several notable characteristics. The tert-butyl group provides steric protection to the carboxylate moiety, enhancing stability during synthetic transformations. Meanwhile, the 1,1-dimethyl substitution pattern on the tetrahydro ring system contributes to the compound's conformational rigidity, which can be advantageous in medicinal chemistry applications where precise molecular geometry is required for biological activity.

The synthetic versatility of (S)-Tert-Butyl 1,1-dimethyl-3-oxotetrahydro-1H-oxazolo[3,4-a]pyrazine-7(3H)-carboxylate makes it particularly valuable in contemporary organic chemistry. It serves as an excellent building block for the construction of complex heterocyclic systems, a feature that has gained attention in the development of new synthetic methodologies. Researchers are investigating its use in multicomponent reactions and cascade transformations, which are currently hot topics in green chemistry and atom-economical synthesis.

Quality control and characterization of CAS No. 1932417-20-3 are critical aspects for researchers and manufacturers. Advanced analytical techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure the compound's purity and enantiomeric excess. These quality assurance measures are particularly important given the compound's application in pharmaceutical development, where strict regulatory requirements must be met.

The market for specialized intermediates like (S)-Tert-Butyl 1,1-dimethyl-3-oxotetrahydro-1H-oxazolo[3,4-a]pyrazine-7(3H)-carboxylate has seen steady growth in recent years. This trend reflects the increasing demand for chiral building blocks in drug discovery programs and the pharmaceutical industry's focus on developing more selective and effective therapeutics. Suppliers and contract research organizations are expanding their offerings to include such high-value intermediates, catering to the needs of academic researchers and industrial scientists alike.

Storage and handling recommendations for CAS No. 1932417-20-3 typically include protection from moisture and storage at controlled temperatures. While the compound is stable under standard laboratory conditions, proper handling procedures should always be followed to maintain its integrity and ensure safety. These considerations are particularly relevant for researchers working with sensitive chiral compounds where even minor degradation could affect experimental outcomes.

Future research directions for (S)-Tert-Butyl 1,1-dimethyl-3-oxotetrahydro-1H-oxazolo[3,4-a]pyrazine-7(3H)-carboxylate may explore its potential in new therapeutic areas or as a template for designing novel catalyst systems. The compound's structural features make it an interesting candidate for further investigation in asymmetric catalysis and as a scaffold for diversity-oriented synthesis. These applications align well with current trends in chemical biology and medicinal chemistry.

For researchers seeking detailed technical information about CAS No. 1932417-20-3, comprehensive analytical data including spectroscopic profiles and chromatographic purity data are typically available from reputable suppliers. Such information is crucial for proper experimental design and interpretation of results when working with this specialized intermediate in synthetic or medicinal chemistry applications.

The development of efficient synthetic routes to (S)-Tert-Butyl 1,1-dimethyl-3-oxotetrahydro-1H-oxazolo[3,4-a]pyrazine-7(3H)-carboxylate remains an active area of research. Recent advances in catalytic asymmetric synthesis and green chemistry principles are being applied to improve the accessibility of this valuable chiral building block, potentially lowering costs and increasing availability for research purposes.

In conclusion, (S)-Tert-Butyl 1,1-dimethyl-3-oxotetrahydro-1H-oxazolo[3,4-a]pyrazine-7(3H)-carboxylate (CAS No. 1932417-20-3) represents an important tool in modern synthetic and medicinal chemistry. Its unique structural features and versatile applications make it a compound of significant interest to researchers working in drug discovery, asymmetric synthesis, and chemical biology. As the demand for specialized chiral intermediates continues to grow, this compound is likely to maintain its relevance in pharmaceutical research and development.